Cas no 1610618-91-1 (Peiioside B)

• Product Name: Peiioside B
• CAS No: 1610618-91-1
• Molecular Formula: C₂₅H₃₈O₁₆
• Molecular Weight: 594.5596
• CID: 5036611

Peiioside B Properties

Names and Identifiers

• Peiioside B

• InChIKey： MDGFXWIFYYDOTA-CHVKVUDMSA-N
• Inchi： 1S/C25H38O16/c1-10-15(29)17(31)18(32)23(39-10)41-20-16(30)14(7-37-24-21(34)25(35,8-26)9-38-24)40-22(19(20)33)36-5-4-11-2-3-12(27)13(28)6-11/h2-3,6,10,14-24,26-35H,4-5,7-9H2,1H3/t10-,14+,15-,16+,17+,18+,19+,20-,21-,22+,23-,24+,25+/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@]1([H])[C@]([H])([C@]([H])(OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])O[C@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@@](C([H])([H])O[H])(C([H])([H])O2)O[H])O[H])[C@@]1([H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 10
• Heavy Atom Count: 41
• Complexity: 823
• XLogP3: -3.7
• Topological Polar Surface Area: 258

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides